M3 Subtype Fold-Selectivity Across Human Muscarinic Receptors
In a direct head-to-head radioligand binding study using human recombinant muscarinic receptors, (±)-darifenacin demonstrated substantially greater discrimination between M3 and other subtypes than solifenacin, tolterodine, or oxybutynin. The fold-selectivity (antilog of pKi difference) for M3 over M2 was 25-fold for darifenacin, compared to only 4-fold for solifenacin, 1-fold for tolterodine, and 5-fold for oxybutynin [1]. This magnitude of M3/M2 discrimination is critical because M2 receptor blockade in the heart and brain is associated with tachycardia and cognitive impairment.
| Evidence Dimension | Receptor subtype fold-selectivity (M3 vs. M1, M2, M4, M5) derived from pKi values at human recombinant muscarinic receptors |
|---|---|
| Target Compound Data | M1/M3=13, M2/M3=25, M4/M3=20, M5/M3=5 |
| Comparator Or Baseline | Solifenacin: M1/M3=1, M2/M3=4, M4/M3=8, M5/M3=3; Tolterodine: M1/M3=1, M2/M3=1, M4/M3=1, M5/M3=0.4; Oxybutynin: M1/M3=2, M2/M3=5, M4/M3=1, M5/M3=8 |
| Quantified Difference | Darifenacin M2/M3 selectivity is 6.3-fold higher than solifenacin, 25-fold higher than tolterodine, and 5-fold higher than oxybutynin |
| Conditions | Radioligand binding assay using [3H]-NMS at human recombinant M1–M5 receptors expressed in CHO cells; pKi values from 5 independent experiments (mean ± SEM) |
Why This Matters
Researchers requiring pharmacological isolation of M3-mediated responses must use a compound with documented M3/M2 selectivity >20-fold; only darifenacin meets this threshold among clinically used OAB antimuscarinics, directly reducing confounding M2-mediated effects on heart rate and cognition.
- [1] Noguchi Y, Ohtake A, Saitoh C, et al. Table 2: Fold selectivity of antimuscarinic compounds at human recombinant muscarinic receptor subtypes. In: Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents. Biol Pharm Bull. 2007;30(1):54-8. Data also accessible via PMC2936021 Table 2. View Source
